2-(Chloroethynyl)-5-nitrofuran

• CAS RN: 63708-89-4
• Molecular Formula: C6H2ClNO3
• Molecular Weight: 171.54 g/mol
• IUPAC Name: 2-(2-chloroethynyl)-5-nitrofuran
• InChI: InChI=1S/C6H2ClNO3/c7-4-3-5-1-2-6(11-5)8(9)10/h1-2H
• InChI Key: MVIOTQQOGRVCQB-UHFFFAOYSA-N
• Canonical SMILES: C1=C(OC(=C1)[N+](=O)[O-])C#CCl

Description

2-(Chloroethynyl)-5-nitrofuran is a useful research compound. Its molecular formula is C6H2ClNO3 and its molecular weight is 171.54 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 20.8 g of 1 in 100 ml of dry tert-butanol was added dropwise at 5°-10° over a 30-minute period a solution of 11.2 g of potassium tert-butoxide in 100 ml of tert-butanol. The mixture then was stirred at 5°-10° for 1 hour longer. Concentration of the mixture under reduced pressure gave a dark residue which was extracted with ether and water. The ether phase was separated, dried over magnesium sulfate and Claisen distilled to give 4 as a liquid, b.p.: 73°-76° at 0.2 torr which solidified on standing, the solid having a melting point of 38°-41°.